Cas no 918131-34-7 (1-Propanesulfonic acid, 2-hydroxy-3-[(2-hydroxyethyl)propylamino]-)
918131-34-7 structure
Product Name:1-Propanesulfonic acid, 2-hydroxy-3-[(2-hydroxyethyl)propylamino]-
CAS No:918131-34-7
MF:C8H19NO5S
MW:241.305161714554
CID:779883
PubChem ID:71427829
Update Time:2025-04-19
1-Propanesulfonic acid, 2-hydroxy-3-[(2-hydroxyethyl)propylamino]- Chemical and Physical Properties
Names and Identifiers
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- 1-Propanesulfonic acid, 2-hydroxy-3-[(2-hydroxyethyl)propylamino]-
- 2-hydroxy-3-[2-hydroxyethyl(propyl)amino]propane-1-sulfonic acid
- 918131-34-7
- 2-HYDROXY-3-[(2-HYDROXYETHYL)(PROPYL)AMINO]PROPANE-1-SULFONIC ACID
- DTXSID00846566
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- Inchi: 1S/C8H19NO5S/c1-2-3-9(4-5-10)6-8(11)7-15(12,13)14/h8,10-11H,2-7H2,1H3,(H,12,13,14)
- InChI Key: PWHAGEFOJTVILD-UHFFFAOYSA-N
- SMILES: S(CC(CN(CCO)CCC)O)(=O)(=O)O
Computed Properties
- Exact Mass: 241.09839388g/mol
- Monoisotopic Mass: 241.09839388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.5
- Topological Polar Surface Area: 106Ų
1-Propanesulfonic acid, 2-hydroxy-3-[(2-hydroxyethyl)propylamino]- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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